Cas no 512809-69-7 (3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester)
512809-69-7 structure
Product Name:3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester
CAS No:512809-69-7
MF:C8H11N3O4
MW:213.190641641617
CID:3058258
PubChem ID:4092097
Update Time:2025-04-21
3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester
- AKOS015922349
- SCHEMBL17278023
- STK301651
- Oprea1_694958
- ethyl3-(4-nitro-1H-pyrazol-1-yl)propanoate
- CS-0206994
- AK-968/41170113
- BS-34645
- ethyl 3-{4-nitro-1H-pyrazol-1-yl}propanoate
- ethyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate
- ethyl 3-(4-nitropyrazol-1-yl)propanoate
- 512809-69-7
- AKOS000305829
-
- MDL: MFCD03074365
- Inchi: 1S/C8H11N3O4/c1-2-15-8(12)3-4-10-6-7(5-9-10)11(13)14/h5-6H,2-4H2,1H3
- InChI Key: RTUQSGIUSVTNEX-UHFFFAOYSA-N
- SMILES: O(CC)C(CCN1C=C(C=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 213.07495584Da
- Monoisotopic Mass: 213.07495584Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 89.9Ų
3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521384-1g |
Ethyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate |
512809-69-7 | 97% | 1g |
$577 | 2022-06-11 | |
| A2B Chem LLC | AZ91284-1g |
Ethyl 3-(4-nitropyrazol-1-yl)propanoate |
512809-69-7 | 96% | 1g |
$176.00 | 2024-04-19 | |
| A2B Chem LLC | AZ91284-5g |
Ethyl 3-(4-nitropyrazol-1-yl)propanoate |
512809-69-7 | 96% | 5g |
$499.00 | 2024-04-19 | |
| A2B Chem LLC | AZ91284-10g |
Ethyl 3-(4-nitropyrazol-1-yl)propanoate |
512809-69-7 | 96% | 10g |
$825.00 | 2024-04-19 | |
| A2B Chem LLC | AZ91284-25g |
Ethyl 3-(4-nitropyrazol-1-yl)propanoate |
512809-69-7 | 96% | 25g |
$1642.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1277664-1g |
Ethyl 3-(4-nitropyrazol-1-yl)propanoate |
512809-69-7 | 97% | 1g |
¥5400.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1277664-5g |
Ethyl 3-(4-nitropyrazol-1-yl)propanoate |
512809-69-7 | 97% | 5g |
¥14704.00 | 2024-05-10 |
3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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